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Introduction: The Therapeutic Potential of LM11A-31
in Traumatic Brain Injury

Traumatic Brain Injury (TBI) precipitates a complex cascade of secondary injury mechanisms,
including neuronal apoptosis, axonal damage, and neuroinflammation, which collectively
contribute to long-term neurological deficits.[1][2] A key player in these detrimental processes is
the p75 neurotrophin receptor (p75NTR).[3][4][5] While initially identified as a receptor for
neurotrophins, p75NTR can also mediate cell death and inflammatory signaling, particularly
when activated by pro-neurotrophins which are upregulated following TBI.[5][6]

LM11A-31 is a small molecule, orally bioavailable, and blood-brain barrier-penetrant ligand of
the p75NTR.[3][4][7][8] It acts as a modulator of p75NTR signaling, promoting pro-survival
pathways while inhibiting pro-apoptotic and inflammatory cascades.[9][10][11][12] This unique
mechanism of action has positioned LM11A-31 as a promising therapeutic candidate for TBI.
Preclinical studies have demonstrated its efficacy in reducing neuronal death, mitigating
microglial activation and gliogenesis, promoting neurogenesis, and improving functional
recovery in various TBI models.[3][4][5]
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These application notes provide a comprehensive guide for researchers investigating the
therapeutic potential of LM11A-31 in TBI. We will delve into its mechanism of action, provide
detailed protocols for both in vitro and in vivo TBI models, and offer insights into data analysis
and interpretation.

Mechanism of Action: Modulating the p75NTR
Signaling Cascade

Following a traumatic brain injury, the expression of p75NTR is significantly upregulated in the
injured brain.[3][4][5] This receptor can be activated by both mature neurotrophins and their
precursors, pro-neurotrophins. While the binding of mature neurotrophins to Trk receptors
generally promotes neuronal survival and growth, the interaction of pro-neurotrophins with
p75NTR, often in complex with the co-receptor sortilin, can trigger pro-apoptotic signaling
pathways.[5][6]

LM11A-31 selectively interacts with p75NTR, but not with Trk receptors.[9][11] Its binding
modulates the receptor's conformation, leading to a shift in downstream signaling from a pro-
death to a pro-survival state.[10] Specifically, LM11A-31 has been shown to:

« Inhibit Pro-Apoptotic Signaling: By modulating p75NTR, LM11A-31 prevents the activation of
downstream effectors like JNK (c-Jun N-terminal kinase) and RhoA, which are implicated in
neuronal apoptosis.[3][13][14] This leads to a reduction in caspase-3 activation, a key
executioner of apoptosis.[9][15]

e Promote Pro-Survival Pathways: LM11A-31 can promote the activation of pro-survival
signals downstream of p75NTR, such as the Akt pathway, which is known to support cell
survival and inhibit apoptosis.[1]

e Reduce Neuroinflammation: LM11A-31 has been shown to decrease the activation of
microglia and astrocytes, key cellular mediators of the inflammatory response following TBI.
[3][4][5] This is associated with a reduction in the production of pro-inflammatory cytokines
like IL-1B.[9][15]

o Enhance Neurogenesis: The compound promotes the proliferation and survival of neural
progenitor cells and enhances the generation of new neurons, particularly in the
hippocampus, a brain region crucial for learning and memory.[3][4]
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Caption: Signaling pathway of LM11A-31 in TBI.

Experimental Protocols

The following protocols provide a framework for investigating the efficacy of LM11A-31 in both
in vitro and in vivo models of TBI.

In Vitro TBI Models

In vitro models are invaluable for dissecting the cellular and molecular mechanisms of TBI and
for the initial screening of therapeutic compounds like LM11A-31.[16] Common models include
stretch-injury and scratch-injury assays.[16][17]

1. Stretch-Injury Model with Primary Cortical Neurons

This model simulates the mechanical deformation of neurons that occurs during TBI.[16]
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Materials:

Primary cortical neurons (e.g., from E18 rat or mouse embryos)

Flexible silicone-bottomed culture plates (e.g., Flexcell® plates)

Cell culture medium and supplements

Stretch-injury device (e.g., Flexcell® FX-5000™ Tension System)

LM11A-31 (hydrochloride salt form)

Reagents for cell viability assays (e.g., LDH assay Kkit)

Antibodies for immunocytochemistry (e.g., anti-active caspase-3, anti-MAP2)

Protocol:

Cell Culture: Plate primary cortical neurons on flexible silicone-bottomed plates coated with
an appropriate substrate (e.g., poly-L-lysine). Culture for 7-10 days to allow for maturation
and neurite outgrowth.

LM11A-31 Pre-treatment (Optional): To investigate prophylactic effects, treat the neuronal
cultures with varying concentrations of LM11A-31 (e.g., 10-100 nM) for a specified period
(e.g., 1-24 hours) before injury.

Stretch Injury: Subject the cultures to a rapid, transient stretch using a specialized device.
The degree of stretch can be calibrated to mimic mild, moderate, or severe TBI.

LM11A-31 Post-treatment: Immediately following the stretch injury, replace the culture
medium with fresh medium containing varying concentrations of LM11A-31.

Endpoint Analysis (24-72 hours post-injury):

o Cell Viability: Assess neuronal death using an LDH assay or by counting viable cells (e.qg.,
using Trypan Blue exclusion).
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o Apoptosis: Perform immunocytochemistry for active caspase-3 to quantify apoptotic
neurons.

o Neurite Integrity: Stain for microtubule-associated protein 2 (MAP2) to visualize and
guantify neurite length and branching.

Rationale: This model allows for precise control over the mechanical injury and enables the
direct assessment of LM11A-31's protective effects on neuronal survival and morphology.

In Vivo TBI Models

In vivo models are essential for evaluating the therapeutic efficacy of LM11A-31 in a more
physiologically relevant context, taking into account the complex interplay of different cell types
and systemic responses.[18] The Controlled Cortical Impact (CCI) model is a widely used and
reproducible model of focal TBI.

1. Controlled Cortical Impact (CCI) Model in Mice or Rats
Materials:

e Adult male mice (e.g., C57BL/6) or rats (e.g., Sprague-Dawley)
e Anesthesia (e.g., isoflurane)

» Stereotaxic frame

e CCl device

e Surgical instruments

e LM11A-31 (hydrochloride salt form)

e Vehicle (e.g., sterile water or saline)

o Behavioral testing apparatus (e.g., Morris water maze, rotarod)
o Histology and immunohistochemistry reagents

Protocol:
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Animal Preparation: Anesthetize the animal and secure it in a stereotaxic frame.

Craniotomy: Perform a craniotomy over the desired cortical region (e.g., parietal cortex).

CCI Injury: Induce a focal injury using the CCI device with controlled parameters (impact
velocity, depth, and duration).

LM11A-31 Administration:

o Route of Administration: LM11A-31 can be administered via oral gavage (OG),
intraperitoneal (IP) injection, or intranasal (IN) delivery.[3][9][11] Oral gavage is a common
and clinically relevant route.[11]

o Dosage: Effective doses in rodents typically range from 25 to 100 mg/kg/day.[8][9][11] A
common starting dose is 50 mg/kg.[10][11]

o Treatment Window: The timing of the first dose is critical. Early administration (within
hours post-TBI) is generally more effective.[19] However, studies have shown efficacy
even when treatment is initiated 24 hours post-injury.[11][12]

o Dosing Regimen: Administer LM11A-31 once or twice daily for a specified duration (e.g.,
7-21 days).

Behavioral Assessment:

o Motor Function: Evaluate motor coordination and balance using the rotarod test at various
time points post-injury.

o Cognitive Function: Assess learning and memory using the Morris water maze test,
typically starting around 1-2 weeks post-injury.

Histological and Immunohistochemical Analysis: At the end of the study, perfuse the animals
and collect the brains for analysis.

o Lesion Volume: Stain brain sections with a marker for cell death (e.g., Fluoro-Jade) to
guantify the lesion volume.
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o Neuronal Survival: Use Nissl staining or NeuN immunohistochemistry to assess neuronal
survival in the perilesional cortex and hippocampus.

o Neuroinflammation: Stain for markers of microglial (Ibal) and astrocyte (GFAP) activation.

o Neurogenesis: Use markers like BrdU or DCX to quantify the proliferation of new neurons
in the dentate gyrus of the hippocampus.

In Vitro Workflow In Vivo Workflow

Grimary Neuron Cultura TBI Model (e.g., CCI)

Stretch/Scratch Injury LM11A-31 Administration

Behavioral Testing
LM11A-31 Treatment ((Motor, Cognitive))

Endpoint Analysis
(Viability, Apoptosis, Neurites)

Histological Analysis

(Lesion, Neurons, Glia)

Click to download full resolution via product page

Caption: Experimental workflows for TBI research.

Data Presentation and Interpretation

A systematic presentation of quantitative data is crucial for drawing meaningful conclusions.
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Interpreting the Results:

Positive results with LM11A-31 would be characterized by a dose-dependent reduction in

neuronal death, apoptosis, and neuroinflammation, coupled with an improvement in functional

outcomes in in vivo models. It is important to include appropriate controls, including sham-

injured animals and vehicle-treated TBI animals, to ensure the observed effects are specific to

LM11A-31 treatment.

Conclusion and Future Directions

LM11A-31 represents a promising therapeutic agent for TBI by targeting the multifaceted

pathology that follows the initial injury. Its ability to modulate the p75NTR signaling cascade

offers a unique approach to neuroprotection and repair. The protocols outlined in these

application notes provide a robust framework for further preclinical investigation of LM11A-31.
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Future research should focus on optimizing the therapeutic window, dosage, and route of

administration for different types of TBI.[19] Combination therapies with other neuroprotective

agents could also be explored to enhance therapeutic efficacy. While a Phase 2a clinical trial in

Alzheimer's disease has provided initial safety data in humans, further clinical trials are needed
to establish the safety and efficacy of LM11A-31 in the TBI patient population.[9][20][21][22]

References

Shi, J., Longo, F. M., & Massa, S. M. (2013). A small molecule p75(NTR) ligand protects
neurogenesis after traumatic brain injury. Stem cells, 31(10), 2219-2230. [Link]

Liao, H., et al. (2024). Axonal injury mediated by neuronal p75NTR/TRAF6/IJNK pathway
contributes to cognitive impairment after repetitive mTBI. Experimental Neurology, 372,
114618. [Link]

Shi, J., Longo, F. M., & Massa, S. M. (2013). A Small Molecule p75(NTR) Ligand Protects
Neurogenesis After Traumatic Brain Injury. ResearchGate. [Link]

Alzheimer's Drug Discovery Foundation. (2024). LM11A-31 (LM11A-31-BHS, C-31).
Cognitive Vitality Reports. [Link]

Vicario, N., et al. (2015). Genetic and Pharmacological Intervention of the p75NTR Pathway
Alters Morphological and Behavioural Recovery Following Traumatic Brain Injury in Mice.
PLoS One, 10(6), e0131340. [Link]

Nguyen, T. V., et al. (2022). Post-Stroke Administration of the p75 Neurotrophin Receptor
Modulator, LM11A-31, Attenuates Chronic Changes in Brain Metabolism, Increases
Neurotransmitter Levels, and Improves Recovery. The Journal of Pharmacology and
Experimental Therapeutics, 380(2), 116-131. [Link]

Cater, H. L., & Morrison 11, B. (2018). Modeling traumatic brain injury in vitro. In Brain Injury:
Methods and Protocols (pp. 1-18). Humana Press, New York, NY. [Link]

Mirzahosseini, A., et al. (2024). The effect of LM11A-31 on inflammation and apoptosis at 24
h following MCAO. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.researchgate.net/publication/330565384_The_Importance_of_Therapeutic_Time_Window_in_the_Treatment_of_Traumatic_Brain_Injury
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/LM11A-31_%28C-31%29_UPDATE_%28drug_in_development%29.pdf
https://www.news-medical.net/news/20240528/New-Alzheimers-drug-LM11A-31-shows-promise-in-slowing-disease-progression-in-clinical-trial.aspx
https://www.nia.nih.gov/news/new-drug-candidate-targeting-synaptic-resilience-well-tolerated-alzheimers-patients
https://www.geriatrichousecalldentistry.com/promising-alzheimers-drug-lm11a-31-targets-synaptic-resilience-with-encouraging-safety-results/
https://pubmed.ncbi.nlm.nih.gov/23940017/
https://pubmed.ncbi.nlm.nih.gov/38029807/
https://www.researchgate.net/publication/254084897_A_Small_Molecule_p75NTR_Ligand_Protects_Neurogenesis_After_Traumatic_Brain_Injury
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/LM11A-31-Cognitive-Vitality-Report.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4488871/
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://jpet.aspetjournals.org/content/380/2/116
https://link.springer.com/protocol/10.1007/978-1-4939-7526-6_1
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.researchgate.net/figure/The-effect-of-LM11A-31-on-inflammation-and-apoptosis-at-24-h-following-MCAO-A-B_fig4_370420720
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Simmons, D. A, et al. (2014). LM11A-31 normalizes increased p75 NTR levels in the basal
forebrain of late-stage APP L/S mice. ResearchGate. [Link]

Alzheimer's Drug Discovery Foundation. (2024). LM11A-31 (LM11A-31-BHS, C-31).
Cognitive Vitality Reports. [Link]

Knowles, J. K., et al. (2013). LM11A-31 exhibits favorable brain bioavailability without
toxicity. ResearchGate. [Link]

Alzheimer's Drug Discovery Foundation. (2021). LM11A-31 (LM11A-31-BHS, C-31).
Cognitive Vitality Reports. [Link]

Alzforum. (2024). LM11A-31-BHS. [Link]

Nasoohi, S., et al. (2023). The p75 neurotrophin receptor inhibitor, LM11A-31, ameliorates
acute stroke injury and modulates astrocytic proNGF. Experimental Neurology, 359, 114161.
[Link]

Leary, P., et al. (2019). The Importance of Therapeutic Time Window in the Treatment of
Traumatic Brain Injury. Frontiers in Neurology, 10, 29. [Link]

Leary, P., et al. (2019). The Importance of Therapeutic Time Window in the Treatment of
Traumatic Brain Injury. ResearchGate. [Link]

Toshniwal Paharia, P. (2024). New Alzheimer's drug LM11A-31 shows promise in slowing
disease progression in clinical trial. News-Medical.Net. [Link]

National Institute on Aging. (2025). New drug candidate targeting synaptic resilience well
tolerated in Alzheimer's patients. National Institute on Aging. [Link]

Geriatric House Call Dentistry. (2025). Promising Alzheimer's Drug LM11A-31 Targets
Synaptic Resilience with Encouraging Safety Results. Geriatric House Call Dentistry. [Link]

de la O, et al. (2018). Experimental models in traumatic brain injury: From animal models to
in vitro assays. Neurologia (English Edition), 33(5), 310-319. [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.researchgate.net/figure/LM11A-31-normalizes-increased-p75-NTR-levels-in-the-basal-forebrain-of-late-stage-APP-L_fig4_264983057
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/LM11A-31-Cognitive-Vitality-Report.pdf
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.researchgate.net/figure/LM11A-31-exhibits-favorable-brain-bioavailability-without-toxicity-A-Pharmacokinetics_fig1_256020977
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.alzdiscovery.org/files/cognitive-vitality/reports/LM11A-31-Cognitive-Vitality-Report.pdf
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.alzforum.org/therapeutics/lm11a-31-bhs
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://pubmed.ncbi.nlm.nih.gov/35787888/
https://www.frontiersin.org/articles/10.3389/fneur.2019.00029/full
https://www.researchgate.net/publication/330549420_The_Importance_of_Therapeutic_Time_Window_in_the_Treatment_of_Traumatic_Brain_Injury
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.news-medical.net/news/20240528/New-Alzheimers-drug-LM11A-31-shows-promise-in-slowing-disease-progression-in-clinical-trial.aspx
https://www.nia.nih.gov/news/new-drug-candidate-targeting-synaptic-resilience-well-tolerated-alzheimers-patients
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.geriatrichousecalldentistry.com/promising-alzheimers-drug-lm11a-31-targets-synaptic-resilience-with-encouraging-safety-results/
https://www.sciencedirect.com/science/article/pii/S021348531630138X
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Marks, J. A., et al. (2021). P188 Therapy in In Vitro Models of Traumatic Brain Injury.
International Journal of Molecular Sciences, 22(16), 8758. [Link]

Simmons, D. A, et al. (2021). Neuroimaging, Urinary, and Plasma Biomarkers of Treatment
Response in Huntington's Disease: Preclinical Evidence with the p75NTR Ligand LM11A-31.
Journal of Huntington's Disease, 10(1), 1-21. [Link]

Simmons, D. A, et al. (2014). A Small Molecule p75NTR Ligand, LM11A-31, Reverses
Cholinergic Neurite Dystrophy in Alzheimer's Disease Mouse Models with Mid- to Late-Stage
Disease Progression. PLoS One, 9(8), €102136. [Link]

Jadaviji, N. M., et al. (2019). The Roles of Neurotrophins in Traumatic Brain Injury.
International Journal of Molecular Sciences, 20(23), 6019. [Link]

Zhang, L., et al. (2016). Traumatic Brain Injury-Induced Neuronal Apoptosis is Reduced
Through Modulation of PI3K and Autophagy Pathways in Mouse by FTY720. Cellular and
Molecular Neurobiology, 36(7), 1177-1186. [Link]

Pu, H. J. (2008). Study On The Relationship Between Neuron Apoptosis And Expression Of
NF-1°B, TNF-I+ In Rats' Brain After Traumatic Brain Injury. Globe Thesis. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Traumatic Brain Injury-Induced Neuronal Apoptosis is Reduced Through Modulation of
PI3K and Autophagy Pathways in Mouse by FTY720 - PMC [pmc.ncbi.nlm.nih.gov]

2. globethesis.com [globethesis.com]

3. A small molecule p75(NTR) ligand protects neurogenesis after traumatic brain injury -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.mdpi.com/1422-0067/22/16/8758
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8183182/
https://www.benchchem.com/product/b140563/docs?utm_src=pdf-body#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4144815/
https://www.mdpi.com/1422-0067/20/23/6019
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4980486/
https://globethesis.com/v/2144360212989924.html
https://www.benchchem.com/product/b140563?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11482378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11482378/
https://www.globethesis.com/?t=2144360212989924
https://pubmed.ncbi.nlm.nih.gov/23940017/
https://pubmed.ncbi.nlm.nih.gov/23940017/
https://www.researchgate.net/publication/255790477_A_Small_Molecule_p75NTR_Ligand_Protects_Neurogenesis_After_Traumatic_Brain_Injury
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

5. Genetic and Pharmacological Intervention of the p75NTR Pathway Alters Morphological
and Behavioural Recovery Following Traumatic Brain Injury in Mice - PMC
[pmc.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

7. researchgate.net [researchgate.net]
8. alzdiscovery.org [alzdiscovery.org]
9. alzdiscovery.org [alzdiscovery.org]

10. Post-Stroke Administration of the p75 Neurotrophin Receptor Modulator, LM11A-31,
Attenuates Chronic Changes in Brain Metabolism, Increases Neurotransmitter Levels, and
Improves Recovery - PMC [pmc.ncbi.nim.nih.gov]

11. alzdiscovery.org [alzdiscovery.org]
12. alzforum.org [alzforum.org]

13. Axonal injury mediated by neuronal p75NTR/TRAF6/JNK pathway contributes to
cognitive impairment after repetitive mTBI - PubMed [pubmed.ncbi.nim.nih.gov]

14. researchgate.net [researchgate.net]

15. The p75 neurotrophin receptor inhibitor, LM11A-31, ameliorates acute stroke injury and
modulates astrocytic proNGF - PubMed [pubmed.ncbi.nim.nih.gov]

16. researchwith.njit.edu [researchwith.njit.edul]
17. mdpi.com [mdpi.com]

18. Experimental models in traumatic brain injury: From animal models to in vitro assays |
Medicina Intensiva [medintensiva.org]

19. researchgate.net [researchgate.net]
20. news-medical.net [news-medical.net]

21. New drug candidate targeting synaptic resilience well tolerated in Alzheimer’s patients |
National Institute on Aging [nia.nih.gov]

22. Promising Alzheimer's Drug LM11A-31 Targets Synaptic Resilience with Encouraging
Safety Results - Geriatric House Call Dentistry [geriatrichousecalldentistry.com]

To cite this document: BenchChem. [Application Notes and Protocols: LM11A-31 in
Traumatic Brain Injury Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140563/docs#application-notes-and-protocols-Iml1la-
31-in-traumatic-brain-injury-research]

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4991619/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4991619/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4991619/
https://www.mdpi.com/2075-1729/12/1/26
https://www.researchgate.net/figure/LM11A-31-normalizes-increased-p75-NTR-levels-in-the-basal-forebrain-of-late-stage-APP-L-S_fig11_265019723
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/LM11A-31_(C-31).pdf
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/LM11A-31_%28C-31%29_UPDATE_%28drug_in_development%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11048261/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11048261/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11048261/
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/LM11A-31_%28C-31%29_UPDATE2_%28drug_in_development%29.pdf
https://www.alzforum.org/therapeutics/lm11a-31-bhs
https://pubmed.ncbi.nlm.nih.gov/38029807/
https://pubmed.ncbi.nlm.nih.gov/38029807/
https://www.researchgate.net/figure/The-effect-of-LM11A-31-on-inflammation-and-apoptosis-at24h-following-MCAO-A-B-Inducing_fig3_373297282
https://pubmed.ncbi.nlm.nih.gov/35787888/
https://pubmed.ncbi.nlm.nih.gov/35787888/
https://researchwith.njit.edu/en/publications/modeling-traumatic-brain-injury-in-vitro/
https://www.mdpi.com/1422-0067/24/4/3334
https://www.medintensiva.org/en-experimental-models-in-traumatic-brain-articulo-S2173572719300955
https://www.medintensiva.org/en-experimental-models-in-traumatic-brain-articulo-S2173572719300955
https://www.researchgate.net/publication/330565384_The_Importance_of_Therapeutic_Time_Window_in_the_Treatment_of_Traumatic_Brain_Injury
https://www.news-medical.net/news/20240528/New-Alzheimers-drug-LM11A-31-shows-promise-in-slowing-disease-progression-in-clinical-trial.aspx
https://www.nia.nih.gov/news/new-drug-candidate-targeting-synaptic-resilience-well-tolerated-alzheimers-patients
https://www.nia.nih.gov/news/new-drug-candidate-targeting-synaptic-resilience-well-tolerated-alzheimers-patients
https://www.geriatrichousecalldentistry.com/promising-alzheimers-drug-lm11a-31-targets-synaptic-resilience-with-encouraging-safety-results/
https://www.geriatrichousecalldentistry.com/promising-alzheimers-drug-lm11a-31-targets-synaptic-resilience-with-encouraging-safety-results/
https://www.benchchem.com/product/b140563/docs#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.benchchem.com/product/b140563/docs#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.benchchem.com/product/b140563/docs#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.benchchem.com/product/b140563/docs#application-notes-and-protocols-lm11a-31-in-traumatic-brain-injury-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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